Cas no 1461715-15-0 (Carbamic acid, N-(2-methyl-5-phenyl-4-thiazolyl)-, 1,1-dimethylethyl ester)

Carbamic acid, N-(2-methyl-5-phenyl-4-thiazolyl)-, 1,1-dimethylethyl ester, is a specialized organic compound featuring a thiazole core substituted with a phenyl group and a tert-butoxycarbonyl (Boc) protecting group. The Boc group enhances stability, making it suitable for synthetic applications where controlled deprotection is required. The thiazole moiety contributes to its potential utility in medicinal chemistry and agrochemical research, particularly as an intermediate in heterocyclic synthesis. Its structural features allow for selective modifications, facilitating the development of bioactive molecules. The compound’s purity and defined reactivity profile make it a valuable reagent in peptide coupling and other fine chemical syntheses. Proper handling under inert conditions is recommended to preserve its integrity.
Carbamic acid, N-(2-methyl-5-phenyl-4-thiazolyl)-, 1,1-dimethylethyl ester structure
1461715-15-0 structure
Product Name:Carbamic acid, N-(2-methyl-5-phenyl-4-thiazolyl)-, 1,1-dimethylethyl ester
CAS No:1461715-15-0
MF:C15H18N2O2S
MW:290.380622386932
CID:5151041
Update Time:2025-11-02

Carbamic acid, N-(2-methyl-5-phenyl-4-thiazolyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-(2-methyl-5-phenyl-4-thiazolyl)-, 1,1-dimethylethyl ester
    • Inchi: 1S/C15H18N2O2S/c1-10-16-13(17-14(18)19-15(2,3)4)12(20-10)11-8-6-5-7-9-11/h5-9H,1-4H3,(H,17,18)
    • InChI Key: CJEJFXWRPMIVPQ-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC1=C(C2=CC=CC=C2)SC(C)=N1

Carbamic acid, N-(2-methyl-5-phenyl-4-thiazolyl)-, 1,1-dimethylethyl ester Pricemore >>

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Additional information on Carbamic acid, N-(2-methyl-5-phenyl-4-thiazolyl)-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-(2-methyl-5-phenyl-4-thiazolyl)-, 1,1-dimethylethyl ester (CAS No. 1461715-15-0)

Carbamic acid, N-(2-methyl-5-phenyl-4-thiazolyl)-, 1,1-dimethylethyl ester (CAS No. 1461715-15-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiazole and carbamate functional groups, is widely studied for its potential applications in drug development and crop protection. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological pathways.

The molecular structure of Carbamic acid, N-(2-methyl-5-phenyl-4-thiazolyl)-, 1,1-dimethylethyl ester includes a thiazole ring substituted with a phenyl group and a methyl group, along with a tert-butyl carbamate moiety. This combination of functional groups contributes to its stability and reactivity, making it valuable for synthetic chemistry applications. The compound's CAS No. 1461715-15-0 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

In recent years, the demand for novel heterocyclic compounds like Carbamic acid, N-(2-methyl-5-phenyl-4-thiazolyl)-, 1,1-dimethylethyl ester has surged due to their potential in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Researchers are exploring its derivatives for their efficacy in inhibiting enzyme activity or acting as intermediates in the synthesis of more complex molecules. The compound's versatility aligns with current trends in green chemistry and precision medicine.

From a commercial perspective, Carbamic acid, N-(2-methyl-5-phenyl-4-thiazolyl)-, 1,1-dimethylethyl ester is often utilized as a building block in the synthesis of bioactive molecules. Its CAS No. 1461715-15-0 is commonly referenced in patents and academic publications, highlighting its importance in innovation-driven industries. Companies specializing in fine chemicals and custom synthesis frequently list this compound in their catalogs, catering to the growing needs of pharmaceutical and agrochemical sectors.

One of the key advantages of Carbamic acid, N-(2-methyl-5-phenyl-4-thiazolyl)-, 1,1-dimethylethyl ester is its compatibility with modern synthetic techniques such as microwave-assisted synthesis and flow chemistry. These methods enhance the efficiency of producing high-purity batches, which is critical for research and industrial applications. The compound's stability under various conditions also makes it a reliable choice for long-term studies.

Environmental and safety considerations are paramount when working with Carbamic acid, N-(2-methyl-5-phenyl-4-thiazolyl)-, 1,1-dimethylethyl ester. While it is not classified as a hazardous material, proper handling and storage are recommended to maintain its integrity. Researchers are encouraged to follow standard laboratory protocols to ensure safe usage. The compound's low environmental impact aligns with the principles of sustainable chemistry, a growing focus in the scientific community.

The future prospects of Carbamic acid, N-(2-methyl-5-phenyl-4-thiazolyl)-, 1,1-dimethylethyl ester are promising, with ongoing studies exploring its potential in drug discovery and material science. Its unique structural features offer opportunities for designing new molecules with enhanced biological activity or novel properties. As the scientific community continues to innovate, this compound is expected to play a pivotal role in advancing research across multiple disciplines.

In summary, Carbamic acid, N-(2-methyl-5-phenyl-4-thiazolyl)-, 1,1-dimethylethyl ester (CAS No. 1461715-15-0) is a versatile and valuable compound with wide-ranging applications in chemistry and biology. Its significance in modern research, coupled with its compatibility with cutting-edge synthetic methods, makes it a subject of ongoing interest. Whether for academic exploration or industrial development, this compound represents a key component in the toolkit of today's scientists.

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